Cas no 2228927-83-9 (3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228927-83-9
• MF: C₁₁H₁₈F₂N₂O
• MW: 232.270229816437
• CID: 6395460
• PubChem ID: 165667401
• Update Time: 2025-05-21

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol
• EN300-1956690
• 2228927-83-9

• Inchi： 1S/C11H18F2N2O/c1-10(2,3)8-7-9(15(4)14-8)11(12,13)5-6-16/h7,16H,5-6H2,1-4H3
• InChI Key： SMHLMFNYTNAYRA-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1=CC(C(C)(C)C)=NN1C)F

Computed Properties

• Exact Mass: 232.13871953g/mol
• Monoisotopic Mass: 232.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol

3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol: A Comprehensive Overview

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol (CAS No. 2228927-83-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and materials science. The molecule's structure features a pyrazole ring substituted with a tert-butyl group, a methyl group, and a difluoroalkanol moiety, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its potential for membrane permeability and bioavailability. Meanwhile, the difluoroalkanol moiety introduces hydrophilic properties, creating a balance between lipophilicity and hydrophilicity that is often desirable in drug candidates. This dual nature makes the compound an intriguing subject for research in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have been exploring its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity. For instance, studies have shown that the pyrazole core can interact with targets like AMPK (adenosine monophosphate-activated protein kinase), which plays a crucial role in energy metabolism. The presence of the tert-butyl and methyl groups further enhances the molecule's stability and selectivity towards these targets.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalysis. The difluoroalkanol group can act as a chiral auxiliary, facilitating asymmetric synthesis of complex molecules. This property has led to its use in the development of enantioselective catalysts for organic transformations. Recent advancements in asymmetric catalysis have demonstrated that this compound can significantly improve the enantiomeric excess (ee) of products in reactions involving alkenes and alkynes.

The synthesis of 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-3,3-difluoropropan-1-ol involves a multi-step process that combines principles from both organic and fluorine chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent fluorination to introduce the difluoroalkanol group. Researchers have optimized these steps to achieve high yields and purity levels, making the compound more accessible for large-scale studies.

From an environmental standpoint, this compound has shown remarkable biodegradability under controlled conditions. Studies indicate that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in ecosystems. This characteristic is particularly important for compounds intended for agricultural or industrial use, where environmental impact is a critical consideration.

In conclusion, 3-(3-tert-butyl-1-methyl-1H-pyrazol-5-yll)-3,3-difluoropropanol represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and catalytic processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of modern chemistry.